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Compound of Interest

Compound Name: Flufenisal

CAS No.: 22494-27-5

Cat. No.: B1596329

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flufenisal is a non-steroidal anti-inflammatory drug (NSAID) belonging to the salicylate class

of compounds. While not as widely known as other NSAIDs, its chemical structure and

properties are of interest to researchers in medicinal chemistry and drug development for its

analgesic and anti-inflammatory potential. This technical guide provides a comprehensive

overview of the core chemical, physical, and pharmacological properties of flufenisal, including

its synthesis, mechanism of action, and relevant experimental methodologies.

Chemical Structure and Identification
Flufenisal, chemically known as 2-acetyloxy-5-(4-fluorophenyl)benzoic acid, is a derivative of

salicylic acid.[1] The introduction of a 4-fluorophenyl group at the 5-position is a key structural

feature.
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Identifier Value

IUPAC Name 2-acetyloxy-5-(4-fluorophenyl)benzoic acid[1]

CAS Number 22494-27-5[1]

Molecular Formula C₁₅H₁₁FO₄[1]

SMILES
CC(=O)OC1=C(C=C(C=C1)C2=CC=C(C=C2)F)

C(=O)O[1]

InChI Key XKSAJZSJKURQRX-UHFFFAOYSA-N[1]

Physicochemical Properties
The physicochemical properties of flufenisal are crucial for its absorption, distribution,

metabolism, and excretion (ADME) profile. While experimental data for some properties are

limited, predicted values provide useful estimates.

Property Value Source

Molecular Weight 274.24 g/mol PubChem[1]

Melting Point 134-137 °C PrepChem.com[2]

Boiling Point (Predicted) 437.4 °C at 760 mmHg ECHEMI

Solubility in Water
Poor (Specific experimental

value not available)
General NSAID characteristic

pKa (Predicted) 3.36 ± 0.10 Guidechem

LogP (Predicted) 3.11620 ECHEMI

Pharmacological Properties
Mechanism of Action
Like other NSAIDs, the primary mechanism of action of flufenisal is the inhibition of

cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins,

key mediators of inflammation, pain, and fever. The inhibition of prostaglandin synthesis is a
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hallmark of the anti-inflammatory effects of NSAIDs.[3] Flufenisal's activity is related to its

ability to block the action of both COX-1 and COX-2. It is suggested that the desacetylated

form of flufenisal is more active in vitro than flufenisal itself.[3]

Cell Membrane

Cytosol

Arachidonic Acid

COX-1

Metabolized by

COX-2

Metabolized by

Prostaglandin H2

Produces

Produces

Prostaglandins (PGE2, etc.)Converted to Inflammation & PainMediatesFlufenisal

Inhibits

Inhibits

Click to download full resolution via product page

Caption: Simplified signaling pathway of Flufenisal's mechanism of action. (Max Width:
760px)

Pharmacokinetics
Detailed pharmacokinetic data for flufenisal in humans is limited. However, information on the

closely related compound, diflunisal, provides some insights. Diflunisal is well-absorbed after

oral administration, extensively metabolized in the liver primarily through glucuronidation, and

has a relatively long elimination half-life.[4] It is highly bound to plasma proteins.[4] It is

expected that flufenisal would exhibit a similar pharmacokinetic profile.
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Pharmacokinetic Parameter
Information (Primarily based on
Diflunisal)

Absorption Well absorbed orally[4]

Protein Binding Highly bound to plasma albumin[4]

Metabolism
Extensively metabolized in the liver, likely via

glucuronidation and deacetylation[4]

Elimination Primarily excreted in the urine as metabolites[4]

Half-life Expected to be long-acting[3]

Experimental Protocols
Synthesis of Flufenisal
A general method for the synthesis of 2-acetyloxy-5-(4'-fluorophenyl)-benzoic acid (flufenisal)
involves the acetylation of 5-(4'-fluorophenyl)salicylic acid.[2]
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Start: 5-(4'-fluorophenyl)salicylic acid

Dissolve in Acetic Anhydride

Add Sulfuric Acid (catalyst)

Heat the mixture

Pour onto ice

Extract with Methylene Chloride
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Caption: General workflow for the synthesis of Flufenisal. (Max Width: 760px)
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Detailed Methodology:

Dissolution: Dissolve 5-(4'-fluorophenyl)salicylic acid in acetic anhydride.

Catalysis: Add a catalytic amount of concentrated sulfuric acid to the mixture.

Reaction: Heat the reaction mixture. The exact temperature and time would need to be

optimized.

Quenching: Pour the cooled reaction mixture onto ice to precipitate the product.

Extraction: Extract the product from the aqueous mixture using an organic solvent such as

methylene chloride.[2]

Drying and Concentration: Dry the organic extract over an anhydrous drying agent (e.g.,

sodium sulfate) and then remove the solvent by evaporation.[2]

Purification: Recrystallize the crude product from a suitable solvent, such as benzene, to

obtain pure flufenisal.[2] The melting point of the purified product should be in the range of

134-137 °C.[2]

In Vitro Anti-Inflammatory Activity Assay (Carrageenan-
Induced Paw Edema)
This is a standard in vivo model to assess the anti-inflammatory activity of compounds. While a

specific protocol for flufenisal is not available, a general procedure is outlined below.

Principle: Carrageenan injection in the rat paw induces an inflammatory response

characterized by edema. The ability of a test compound to reduce this edema is a measure of

its anti-inflammatory activity.

Methodology:

Animal Model: Use male Wistar rats (or a similar strain) weighing approximately 150-200g.

Grouping: Divide the animals into at least three groups: a control group (vehicle), a standard

drug group (e.g., indomethacin), and a test group (flufenisal).
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Drug Administration: Administer the vehicle, standard drug, or flufenisal orally or

intraperitoneally at a predetermined dose.

Induction of Edema: After a specific time (e.g., 1 hour) following drug administration, inject

0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind

paw of each rat.

Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer

at 0 hours (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, and 4 hours)

after carrageenan injection.

Calculation of Inhibition: Calculate the percentage inhibition of edema for the treated groups

compared to the control group using the following formula: % Inhibition = [(Vc - Vt) / Vc] x

100 Where Vc is the mean increase in paw volume in the control group and Vt is the mean

increase in paw volume in the treated group.

Analytical Method for Quantification in Biological
Samples (HPLC-UV)
A High-Performance Liquid Chromatography (HPLC) method with UV detection is a common

technique for quantifying drugs in biological matrices like plasma. A specific, validated method

for flufenisal is not readily available in the literature, but a general approach can be described.

Principle: The method involves extracting the drug from the plasma sample, separating it from

other components using a C18 column, and detecting it with a UV detector at a wavelength

where it shows maximum absorbance.

General Procedure:

Sample Preparation (Protein Precipitation):

To a known volume of plasma (e.g., 200 µL), add an internal standard.

Add a protein precipitating agent (e.g., acetonitrile or methanol) in a specific ratio (e.g.,

1:3).

Vortex the mixture to ensure complete protein precipitation.
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Centrifuge the sample at high speed (e.g., 10,000 rpm for 10 minutes).

Collect the supernatant for analysis.

Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A mixture of an acidic buffer (e.g., phosphate buffer, pH adjusted with

phosphoric acid) and an organic solvent (e.g., acetonitrile or methanol) in an isocratic or

gradient elution. The exact ratio needs to be optimized for good separation.

Flow Rate: Typically 1.0 mL/min.

Detection Wavelength: The UV detector should be set at the wavelength of maximum

absorbance for flufenisal (this needs to be determined experimentally).

Injection Volume: Typically 20 µL.

Quantification:

Construct a calibration curve using standard solutions of flufenisal of known

concentrations.

Analyze the plasma samples and determine the peak area ratio of flufenisal to the

internal standard.

Calculate the concentration of flufenisal in the samples by interpolating from the

calibration curve.

Conclusion
Flufenisal is a salicylic acid derivative with potential as an anti-inflammatory and analgesic

agent. Its chemical structure, characterized by the 5-(4-fluorophenyl) substituent, is key to its

activity. While detailed experimental data on some of its physicochemical and pharmacological

properties are not extensively published, the available information, along with data from

structurally related compounds, provides a solid foundation for further research. The

experimental protocols outlined in this guide offer a starting point for the synthesis, biological
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evaluation, and analytical quantification of flufenisal, enabling researchers to further explore

its therapeutic potential. Further studies are warranted to fully characterize its pharmacokinetic

profile, COX selectivity, and to establish a more detailed understanding of its mechanism of

action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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